Cas no 1259478-03-9 (5-Amino-2-(perfluorophenyl)isonicotinonitrile)

• Product Name: 5-Amino-2-(perfluorophenyl)isonicotinonitrile
• CAS No: 1259478-03-9
• MF: C₁₂H₄F₅N₃
• MW: 285.17227935791
• CID: 4929571
• Update Time: 2025-06-13

5-Amino-2-(perfluorophenyl)isonicotinonitrile Chemical and Physical Properties

Names and Identifiers

• 5-Amino-2-(perfluorophenyl)isonicotinonitrile

• Inchi： 1S/C12H4F5N3/c13-8-7(9(14)11(16)12(17)10(8)15)6-1-4(2-18)5(19)3-20-6/h1,3H,19H2
• InChI Key： LAVDJZRVGWYPHC-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C=C(C#N)C(=CN=1)N)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 1
• Complexity: 384
• XLogP3: 2.6
• Topological Polar Surface Area: 62.7

Additional information on 5-Amino-2-(perfluorophenyl)isonicotinonitrile

5-Amino-2-(perfluorophenyl)isonicotinonitrile (CAS No. 1259478-03-9): An Overview of a Promising Compound in Chemical and Pharmaceutical Research

5-Amino-2-(perfluorophenyl)isonicotinonitrile (CAS No. 1259478-03-9) is a novel compound that has garnered significant attention in the fields of chemistry and pharmaceutical research due to its unique structural properties and potential applications. This compound, characterized by its perfluorophenyl and isonicotinonitrile moieties, exhibits a combination of electronic and steric effects that make it an intriguing candidate for various scientific investigations.

The chemical structure of 5-Amino-2-(perfluorophenyl)isonicotinonitrile consists of a pyridine ring with an amino group at the 5-position and a perfluorophenyl substituent at the 2-position, along with a nitrile group. The presence of the perfluorophenyl group imparts significant electron-withdrawing properties, which can influence the reactivity and stability of the molecule. The nitrile group, on the other hand, provides additional functional versatility, making this compound suitable for a wide range of synthetic transformations.

In recent years, the study of fluorinated compounds has gained considerable momentum due to their unique physical and chemical properties. The perfluorinated groups in 5-Amino-2-(perfluorophenyl)isonicotinonitrile contribute to its hydrophobicity and lipophilicity, which are crucial factors in drug design and delivery. These properties can enhance the compound's ability to cross biological membranes, thereby improving its bioavailability and therapeutic efficacy.

The potential applications of 5-Amino-2-(perfluorophenyl)isonicotinonitrile in pharmaceutical research are diverse. One area of interest is its use as a building block for the synthesis of more complex molecules with potential therapeutic value. For instance, recent studies have explored the use of this compound in the development of novel anticancer agents. The combination of its electron-withdrawing and lipophilic properties makes it an attractive candidate for targeting specific cancer pathways.

Beyond cancer research, 5-Amino-2-(perfluorophenyl)isonicotinonitrile has also shown promise in other therapeutic areas. For example, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate inflammatory pathways. Additionally, its structural features make it a valuable tool for studying protein-ligand interactions and receptor binding affinities.

In the realm of materials science, the unique electronic properties of 5-Amino-2-(perfluorophenyl)isonicotinonitrile have led to its exploration as a component in organic electronic devices. Its high electron affinity and stability under various conditions make it suitable for applications in organic field-effect transistors (OFETs) and organic photovoltaics (OPVs).

The synthesis of 5-Amino-2-(perfluorophenyl)isonicotinonitrile involves several well-established chemical reactions. One common approach is to start with a substituted pyridine derivative and introduce the perfluorophenyl group through electrophilic aromatic substitution or coupling reactions. The amino group can then be introduced via reductive amination or other nitrogen-functionalization methods. The final step involves the formation of the nitrile group through cyanation reactions.

The safety profile of 5-Amino-2-(perfluorophenyl)isonicotinonitrile is an important consideration in both laboratory settings and industrial applications. While detailed toxicological data are still being gathered, preliminary studies suggest that this compound exhibits low toxicity when handled properly. However, standard safety protocols should always be followed to ensure safe handling and storage.

In conclusion, 5-Amino-2-(perfluorophenyl)isonicotinonitrile (CAS No. 1259478-03-9) is a versatile compound with significant potential in various scientific fields. Its unique structural features make it an attractive candidate for drug discovery, materials science, and fundamental chemical research. As ongoing studies continue to uncover new applications and properties, this compound is likely to play an increasingly important role in advancing our understanding of complex chemical systems and developing innovative solutions to pressing scientific challenges.